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Abstract
Dibromochloronitromethane (CBr₂ClNO₂) is a halogenated nitromethane that has been

identified as a disinfection byproduct (DBP) in drinking water.[1][2] This technical guide

provides a comprehensive overview of the available scientific literature concerning its historical

discovery and synthesis. While the precise historical details of its initial synthesis remain

elusive, this document pieces together available information on related compounds and

plausible synthetic routes. This guide also addresses the known biological activities of

halonitromethanes, although specific signaling pathways for dibromochloronitromethane are

not yet elucidated. All quantitative data found in the literature review is presented in structured

tables for clarity. Experimental workflows and logical relationships are visualized using

diagrams to facilitate understanding.

Historical Discovery
The precise historical account of the first discovery and synthesis of

dibromochloronitromethane is not well-documented in readily available scientific literature.

Early chemical literature from the 19th century contains references to the synthesis of related

compounds. For instance, a researcher by the name of Losanitsch described the preparation of

a "chlorobromo dinitromethane" in 1883 in the Berichte der deutschen chemischen

Gesellschaft. However, it is crucial to note that this compound is a dinitromethane derivative
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and, therefore, structurally distinct from the subject of this guide. Efforts to locate the original

1883 publication for definitive structural confirmation have been unsuccessful.

The emergence of dibromochloronitromethane in the scientific literature is more recent and

is closely tied to the study of disinfection byproducts in drinking water. The use of chlorine for

water treatment can lead to the formation of various halogenated organic compounds, including

a class of compounds known as halonitromethanes (HNMs).[3][4] It is within this context that

dibromochloronitromethane has been identified and studied for its potential toxicological

effects.

Synthesis of Dibromochloronitromethane
A specific, detailed, and reproducible experimental protocol for the synthesis of

dibromochloronitromethane is not readily available in the reviewed literature. However, the

synthesis of other halonitromethanes, such as bromonitromethane and chloronitromethane,

has been described, and these methods provide a basis for a proposed synthesis of

dibromochloronitromethane.

The general approach to the synthesis of halonitromethanes involves the halogenation of

nitromethane. For the synthesis of dibromochloronitromethane, a plausible route would

involve the sequential halogenation of nitromethane or a partially halogenated nitromethane

intermediate.

Proposed Synthetic Pathway
A potential synthetic route to dibromochloronitromethane could start from

chloronitromethane, followed by dibromination. This proposed pathway is illustrated in the

diagram below.
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Figure 1: Proposed two-step synthesis of dibromochloronitromethane.

General Experimental Considerations for Halogenation
of Nitromethane
Based on protocols for related compounds, the following general conditions would be relevant

for the synthesis of dibromochloronitromethane.

Table 1: General Reagents and Conditions for Halogenation of Nitromethane
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Parameter Description

Starting Material Nitromethane or Chloronitromethane.

Halogenating Agents
For chlorination: Chlorine gas, Sodium

hypochlorite. For bromination: Bromine.

Solvent

Aqueous media, often with a co-solvent like

carbon tetrachloride to dissolve the reactants

and products.

Catalyst/Base

An alkali metal hydroxide (e.g., Sodium

hydroxide) is typically used to form the nitronate

salt, which is the reactive intermediate.

Temperature

The reaction is typically carried out at low

temperatures (e.g., 0-20 °C) to control the

exothermicity of the reaction and minimize side

products.

Work-up

The product is typically a dense, oily liquid that

can be separated from the aqueous layer.

Further purification can be achieved by washing,

drying, and distillation.

Note: The synthesis of halonitromethanes should be performed with caution in a well-ventilated

fume hood, as the reactants and products are toxic and volatile.

Quantitative Data
Quantitative data specifically for the synthesis and properties of dibromochloronitromethane
are limited in the available literature. However, data for related halonitromethanes can provide

some context.

Table 2: Physical and Chemical Properties of Dibromochloronitromethane
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Property Value Reference

CAS Number 1184-89-0 [5]

Molecular Formula CBr₂ClNO₂ [5]

Molecular Weight 253.28 g/mol [5]

Appearance Colourless Oil [5]

Table 3: Mutagenic Potency of various Halonitromethanes[4]

Compound
Mutagenic Potency in Salmonella TA100
+S9 (revertants/µmol)

Bromochloronitromethane (BCNM) ~1423

Dibromonitromethane (DBNM) ~1423

Tribromonitromethane (TBNM) ~498

Chloronitromethane (CNM) ~498

Bromonitromethane (BNM) ~498

Dichloronitromethane (DCNM) ~498

Bromodichloronitromethane (BDCNM) ~498

Trichloronitromethane (TCNM) 0

Dibromochloronitromethane (DBCNM) 0

Biological Activity and Signaling Pathways
Specific signaling pathways for dibromochloronitromethane have not been identified in the

reviewed scientific literature. However, the broader class of halonitromethanes (HNMs) has

been studied for its toxicological effects.

General Toxicity of Halonitromethanes
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Halonitromethanes are recognized as a class of disinfection by-products with notable

cytotoxicity and genotoxicity.[3][6] Studies on various HNMs have demonstrated their ability to

induce DNA damage in mammalian cells.[4] The brominated nitromethanes are generally found

to be more cytotoxic and genotoxic than their chlorinated counterparts.[3]

Mechanism of Toxicity
The precise molecular mechanisms underlying the toxicity of dibromochloronitromethane are

not fully understood. For halonitromethanes in general, their reactivity and ability to induce

oxidative stress are thought to contribute to their toxic effects. The logical flow from the

presence of HNMs in drinking water to potential health effects is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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